molecular formula C7H7BrN2O B15333482 3-Bromo-6,7-dihydropyrazolo[1,5-A]pyridin-4(5H)-one

3-Bromo-6,7-dihydropyrazolo[1,5-A]pyridin-4(5H)-one

Cat. No.: B15333482
M. Wt: 215.05 g/mol
InChI Key: GDJDQGNNYKOHOX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Bromo-6,7-dihydropyrazolo[1,5-A]pyridin-4(5H)-one is a bicyclic heterocyclic compound featuring a pyrazolo[1,5-a]pyridine core with a bromine substituent at position 3 and a ketone group at position 4. Its partially saturated 6,7-dihydro structure (5H configuration) contributes to conformational rigidity, which influences both its chemical reactivity and biological interactions. This compound has drawn interest in medicinal chemistry for its structural versatility in drug discovery, particularly in targeting central nervous system (CNS) receptors and enzymes .

Properties

Molecular Formula

C7H7BrN2O

Molecular Weight

215.05 g/mol

IUPAC Name

3-bromo-6,7-dihydro-5H-pyrazolo[1,5-a]pyridin-4-one

InChI

InChI=1S/C7H7BrN2O/c8-5-4-9-10-3-1-2-6(11)7(5)10/h4H,1-3H2

InChI Key

GDJDQGNNYKOHOX-UHFFFAOYSA-N

Canonical SMILES

C1CC(=O)C2=C(C=NN2C1)Br

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Bromo-6,7-dihydropyrazolo[1,5-A]pyridin-4(5H)-one typically involves the bromination of a suitable precursor. One common method involves the reaction of 6,7-dihydropyrazolo[1,5-A]pyridin-4(5H)-one with a brominating agent such as N-bromosuccinimide (NBS) under controlled conditions . The reaction is usually carried out in an inert solvent like dichloromethane at low temperatures to ensure selective bromination at the desired position.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to control reaction parameters precisely .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Core Heterocycle Variations

6,7-Dihydropyrazolo[1,5-a]pyridin-4(5H)-one (CAS 197094-19-2)
  • Structural Difference : Lacks the bromine substituent at position 3.
  • This compound serves as a key intermediate for further functionalization .
5-Aryl-6,7-dihydropyrazolo[1,5-a]pyrazine-4(5H)-ones
  • Structural Difference : Pyrazine ring (two nitrogen atoms) replaces the pyridine ring (one nitrogen).
  • Functional Impact : Pyrazine derivatives exhibit distinct electronic profiles due to additional nitrogen atoms. For example, substituents like a chiral methyl group at C-7 significantly influence metabotropic glutamate receptor (mGluR3) negative allosteric modulator (NAM) activity. The (R)-methyl analog showed 392 nM IC50 in calcium mobilization assays, highlighting the importance of stereochemistry .
4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridine (CAS 19078-57-0)
  • Impact : Increased flexibility and reduced polarity compared to the ketone-containing target compound. This analog is less likely to engage in hydrogen bonding, affecting solubility and target binding .

Substituent Variations

3-Bromo-6,7-dimethylpyrazolo[1,5-a]pyridine (CAS 73220-36-7)
  • Structural Difference : Methyl groups at positions 6 and 7 instead of hydrogen atoms.
  • Impact : Methylation enhances lipophilicity and may improve blood-brain barrier penetration. However, steric effects could reduce binding affinity to planar active sites .
5-Alkyl-2-ferrocenyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-ones
  • Structural Difference: Ferrocenyl (organometallic) substituent at position 2.
  • Functional Impact : These derivatives induce apoptosis in A549 lung cancer cells by elevating reactive oxygen species (ROS) and integrin β4 levels. The metal-containing moiety introduces redox activity absent in the brominated target compound .

Physicochemical Properties

  • Solubility: The ketone group in the target compound enhances water solubility compared to non-ketone analogs like 4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine.
  • Stability : Bromine’s electronegativity may increase resistance to oxidative metabolism compared to methyl or ferrocenyl substituents.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.